Cas no 2648998-99-4 (3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole)

• Product Name: 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole
• CAS No: 2648998-99-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6214462
• PubChem ID: 137943408
• Update Time: 2025-05-20

3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole
• 2648998-99-4
• EN300-6739536
• 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole

• Inchi： 1S/C8H14N2O/c1-8(2)3-7(10-11-8)6-4-9-5-6/h6,9H,3-5H2,1-2H3
• InChI Key： JURCPFQPSRFDSA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C2CNC2)=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.6Ų

Additional information on 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole

Introduction to 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole (CAS No. 2648998-99-4)

3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, a compound with the CAS number 2648998-99-4, is a synthetic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of oxazolidines, which are known for their diverse biological activities and chemical reactivity.

The core structure of 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole consists of an azetidine ring fused to a 1,2-oxazole ring, with two methyl groups attached to the 5-position of the oxazole ring. This unique arrangement imparts the molecule with enhanced stability and reactivity, making it a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole in the development of novel therapeutic agents. One notable application is in the field of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective properties. Specifically, these derivatives have been found to inhibit the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective effects, 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action involves the disruption of specific signaling pathways that are aberrantly activated in cancer cells.

The synthetic versatility of 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole has also been explored extensively. Researchers have developed efficient and scalable synthetic routes to produce this compound and its derivatives. One such method involves a copper-catalyzed coupling reaction between an azetidine derivative and a suitable electrophile. This approach not only improves yield but also enhances the purity and consistency of the final product.

In terms of pharmacokinetics and pharmacodynamics, studies have shown that 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole exhibits favorable properties for drug development. It has good oral bioavailability and a long half-life in vivo, which are crucial for ensuring sustained therapeutic effects. Additionally, it shows low toxicity and minimal side effects in preclinical studies.

The potential applications of 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole extend beyond therapeutic uses. In materials science, this compound has been investigated for its ability to form stable supramolecular assemblies. These assemblies can be used in various applications such as drug delivery systems and sensors. The unique structural features of the compound allow for precise control over the formation and properties of these assemblies.

In conclusion, 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole (CAS No. 2648998-99-4) is a versatile and promising compound with a wide range of potential applications in chemistry and pharmaceuticals. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.